Cas no 1284961-18-7 (3-[1-(2-methylbenzenesulfonyl)piperidin-4-yl]propanoic acid)

• Product Name: 3-[1-(2-methylbenzenesulfonyl)piperidin-4-yl]propanoic acid
• CAS No: 1284961-18-7
• MF: C₁₅H₂₁NO₄S
• MW: 311.396543264389
• CID: 5322590
• Update Time: 2025-05-03

3-[1-(2-methylbenzenesulfonyl)piperidin-4-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-[(2-methylphenyl)sulfonyl]-4-piperidyl}propanoic acid
• 3-(1-(o-tolylsulfonyl)piperidin-4-yl)propanoic acid
• 3-[1-(2-methylphenyl)sulfonylpiperidin-4-yl]propanoic acid
• 3-{1-[(2-methylphenyl)sulfonyl]piperidin-4-yl}propanoic acid
• 3-[1-(2-methylbenzenesulfonyl)piperidin-4-yl]propanoic acid

• Inchi： 1S/C15H21NO4S/c1-12-4-2-3-5-14(12)21(19,20)16-10-8-13(9-11-16)6-7-15(17)18/h2-5,13H,6-11H2,1H3,(H,17,18)
• InChI Key： SNTUPIMVSQFIRR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C)(N1CCC(CCC(=O)O)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 449
• XLogP3: 2
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-[1-(2-methylbenzenesulfonyl)piperidin-4-yl]propanoic acid

3-[1-(2-Methylbenzenesulfonyl)piperidin-4-yl]propanoic Acid: A Comprehensive Overview

3-[1-(2-Methylbenzenesulfonyl)piperidin-4-yl]propanoic acid, also known by its CAS number 1284961-18-7, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely studied for their role in drug development and material science. The molecule's structure is characterized by a piperidine ring substituted with a 2-methylbenzenesulfonyl group and a propanoic acid moiety, making it a versatile building block for further chemical modifications.

The synthesis of 3-[1-(2-Methylbenzenesulfonyl)piperidin-4-yl]propanoic acid involves multi-step organic reactions, including nucleophilic substitution and acid-mediated cyclization. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are highly valuable in medicinal chemistry. Researchers have explored the use of this compound as a precursor for bioactive molecules, particularly in the development of antiviral and anticancer agents.

In terms of pharmacological properties, studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in cellular signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-[1-(2-Methylbenzenesulfonyl)piperidin-4-yl]propanoic acid can modulate the activity of protein kinase A (PKA), a key regulator in cellular processes. These findings suggest potential applications in treating conditions such as inflammatory diseases and neurodegenerative disorders.

The structural versatility of this compound has also made it an attractive candidate for polymer chemistry. By incorporating this molecule into polymeric networks, scientists have developed materials with enhanced mechanical properties and thermal stability. A recent breakthrough reported in the Nature Materials journal highlighted the use of this compound as a crosslinker in self-healing polymers, which could revolutionize industries such as aerospace and electronics.

In addition to its chemical applications, 3-[1-(2-Methylbenzenesulfonyl)piperidin-4-yl]propanoic acid has gained attention for its role in green chemistry. Researchers have optimized its synthesis to minimize waste and energy consumption, aligning with global sustainability goals. The development of catalytic methods using renewable feedstocks has further enhanced the eco-friendliness of this compound's production process.

From a safety standpoint, studies indicate that this compound exhibits low toxicity when handled under standard laboratory conditions. However, prolonged exposure or improper handling may pose risks, emphasizing the importance of adhering to safety protocols during synthesis and application.

In conclusion, 3-[1-(2-Methylbenzenesulfonyl)piperidin-4-yl]propanoic acid, with its unique structure and diverse applications, continues to be a focal point in contemporary chemical research. As advancements in synthetic methodologies and material science unfold, this compound is poised to contribute significantly to both academic and industrial sectors.